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Introduction

Altiloxin B is a secondary metabolite produced by the fungus Phomopsis asparagi[1]. This
document provides a summary of the currently available physical and chemical properties of
Altiloxin B. It is important to note that while the producing organism is known for a diverse
array of bioactive compounds, specific biological activities and detailed experimental data for
Altiloxin B are not extensively reported in publicly accessible scientific literature.

Chemical and Physical Properties

The fundamental chemical and physical properties of Altiloxin B have been computed and are
available through public chemical databases. A summary of these properties is presented in
Table 1.

Table 1: Physical and Chemical Properties of Altiloxin B
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Property Value Source
Molecular Formula C15H23ClO4 PubChem[1]
Molecular Weight 302.79 g/mol PubChem[1]

(1aS,3R,4R,4aR,7S,8aS)-7-
chloro-3-hydroxy-3,4a,8,8-

IUPAC Name tetramethyl-1a,2,4,5,6,7- PubChem[1]
hexahydronaphtho[4,4a-

bloxirene-4-carboxylic acid

CAS Registry Number 92675-14-4 PubChem[1]

C[C@]12CC--INVALID-LINK--
Canonical SMILES C--INVALID-LINK--O)(C)O) PubChem[1]
(C)C">C@@HCI

FZDLFIRMAQCUGH-
InChl Key PubChem[1]
MSKJFZEMSA-N

Note: Properties such as melting point, boiling point, and solubility are not available in the
reviewed literature.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, Mass Spectrometry, IR) for
Altiloxin B are not available in the surveyed public scientific databases. The structural
elucidation of other novel compounds from Phomopsis asparagi has been achieved using 1D
and 2D NMR, mass spectrometry, and other spectroscopic techniques, suggesting that similar
methods were likely employed for Altiloxin B[2][3][4][5]. However, the specific data sets for
Altiloxin B have not been published.

Biological Activity and Signaling Pathways

Currently, there are no specific studies detailing the biological activity or the mechanism of

action of Altiloxin B. The producing fungus, Phomopsis asparagi, is known to synthesize a
variety of other secondary metabolites with a broad spectrum of biological activities. These
include compounds with:
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Immunosuppressive properties[4]

a-Glucosidase inhibition[5]

Cytotoxic effects

Acetylcholinesterase inhibition[3]

It is plausible that Altiloxin B may also possess biological activity, but further research is
required to determine its specific effects and potential cellular targets. Without experimental
data, no signaling pathways can be definitively associated with Altiloxin B.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Altiloxin B are not available in the current body of scientific literature. General methodologies
for the isolation and structure elucidation of secondary metabolites from Phomopsis asparagi
typically involve fermentation, extraction with organic solvents, and various chromatographic
techniques for purification. Structure determination is commonly achieved through a
combination of spectroscopic methods[2][3][4][5].

Logical Workflow for Future Research

To fully characterize Altiloxin B, a logical experimental workflow would be required. The
following diagram illustrates a potential research path.

Click to download full resolution via product page

Caption: Proposed workflow for the comprehensive study of Altiloxin B.
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Conclusion

Altiloxin B is a structurally defined natural product from the fungus Phomopsis asparagi. While
its basic chemical identity is known, there is a significant gap in the publicly available scientific
literature regarding its detailed physical and chemical properties, spectroscopic data, biological
activities, and mechanism of action. The information provided herein is based on computed
data and the general context of secondary metabolites from its producing organism. Further
experimental investigation is necessary to fully characterize this compound and to explore its
potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b14084922?utm_src=pdf-body
https://www.benchchem.com/product/b14084922?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/21771907
https://www.researchgate.net/publication/325625430_Chemical_Constituents_of_the_Endophytic_Fungus_Phomopsis_asparagi_Isolated_from_the_Plant_Peperomia_sui
https://www.mdpi.com/1660-3397/22/8/332
https://pmc.ncbi.nlm.nih.gov/articles/PMC9409992/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9409992/
https://pubmed.ncbi.nlm.nih.gov/33535108/
https://pubmed.ncbi.nlm.nih.gov/33535108/
https://www.benchchem.com/product/b14084922#physical-and-chemical-properties-of-altiloxin-b
https://www.benchchem.com/product/b14084922#physical-and-chemical-properties-of-altiloxin-b
https://www.benchchem.com/product/b14084922#physical-and-chemical-properties-of-altiloxin-b
https://www.benchchem.com/product/b14084922#physical-and-chemical-properties-of-altiloxin-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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